
Proper Disposal of BMS-795311: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMS-795311

Cat. No.: B15617822 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

BMS-795311, a potent cholesteryl ester transfer protein (CETP) inhibitor intended for

laboratory research use only. Given the absence of a specific Safety Data Sheet (SDS),

researchers must treat this compound as a potentially hazardous and potent pharmaceutical

agent. Adherence to rigorous safety protocols is paramount to ensure personnel safety and

environmental protection. The following procedures are based on established best practices for

the disposal of hazardous chemical waste in a laboratory setting and should be performed in

strict accordance with institutional and local regulations.

Essential Precautionary Measures
Before initiating any disposal procedures, it is crucial to consult with your institution's

Environmental Health and Safety (EHS) department.[1][2][3] All personnel handling BMS-
795311 must be thoroughly trained in hazardous waste management.[2]

Personal Protective Equipment (PPE) is mandatory and includes:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).[4]

Eye Protection: Tightly fitting safety goggles or a face shield.[4]

Lab Coat: A dedicated, disposable or professionally laundered lab coat.[4]
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Respiratory Protection: A NIOSH-approved respirator may be necessary if there is a risk of

generating aerosols or dust.

Quantitative Data for BMS-795311
The following table summarizes the known quantitative data for BMS-795311. Due to the

limited publicly available information, many safety-related parameters are not available.

Therefore, it is critical to handle this compound with the utmost caution, assuming it may be

hazardous.

Property Value Source

Molecular Weight 671.52 g/mol

Chemical Formula C₃₃H₂₃F₁₀NO₃

Purity ≥98% (HPLC)

Storage Temperature -20°C

IC₅₀ (CETP) 4 nM

Physical State Solid (Assumed) N/A

Solubility Data not available N/A

Flash Point Data not available N/A

Autoignition Temp. Data not available N/A

Hazard Class Not fully characterized N/A

Step-by-Step Disposal Protocol
This protocol outlines the general procedure for the safe disposal of small quantities of BMS-
795311 typically found in a research setting.

Step 1: Waste Identification and Segregation

Treat as Hazardous Waste: All materials contaminated with BMS-795311, including the pure

compound, solutions, contaminated labware (e.g., pipette tips, vials, gloves), and spill
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cleanup materials, must be treated as hazardous chemical waste.[1][2]

Segregate Waste Streams: Do not mix BMS-795311 waste with other waste streams unless

compatibility is confirmed.[1][5] Incompatible wastes must be stored separately to prevent

dangerous reactions.[1]

Solid Waste: Collect contaminated solids (e.g., gloves, weighing paper, absorbent pads) in

a designated, leak-proof container lined with a heavy-duty plastic bag.

Liquid Waste: Collect solutions containing BMS-795311 in a separate, compatible, and

shatter-resistant container (e.g., glass or polyethylene).[5] Do not overfill containers.

Sharps: Dispose of any contaminated sharps (e.g., needles, broken glass) in a

designated, puncture-resistant sharps container.

Step 2: Waste Container Labeling

Label Immediately: As soon as waste is added to a container, it must be labeled.[2]

Required Information: The label must be clearly legible and include the following:

The words "Hazardous Waste".

The full chemical name: "BMS-795311". Avoid using abbreviations.

A statement indicating "Hazards Not Fully Known" or "Potent Pharmaceutical Compound".

The approximate quantity or concentration of the waste.

The date when waste was first added to the container (accumulation start date).

The Principal Investigator's name and laboratory contact information.

Step 3: Storage of Chemical Waste

Designated Storage Area: Store waste containers in a designated and secure satellite

accumulation area within the laboratory.[3]
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Secondary Containment: Place all liquid waste containers in a secondary container, such as

a chemical-resistant tub, to contain any potential leaks or spills.[1]

Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste.[1][2]

Incompatible Materials: Ensure that the storage area is away from incompatible chemicals.

Step 4: Arranging for Disposal

Contact EHS: Once the waste container is full or if the research project is complete, contact

your institution's EHS department to arrange for a waste pickup.[1][2]

Provide Documentation: Be prepared to provide all available information about the

compound to the EHS office.

Do Not Dispose Down the Drain: Under no circumstances should BMS-795311 or its

solutions be disposed of down the sanitary sewer.[1][3]

Do Not Dispose of as Regular Trash: Contaminated materials must not be placed in the

regular trash.[1]

Spill Management
In the event of a spill, immediately alert others in the vicinity. Use a pre-prepared spill kit

appropriate for chemical hazards.[4] Clean the spill working from the outside in. All materials

used for spill cleanup must be disposed of as hazardous waste.[4]

Experimental Protocols
As BMS-795311 is a research compound, specific experimental protocols are not publicly

available. Any research involving this compound would necessitate the development of detailed

methodologies for experiments such as in vitro enzyme inhibition assays or in vivo studies in

animal models. These protocols should be designed and executed in a manner that minimizes

waste generation and ensures the safety of the researchers.

Visual Guidance: Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of BMS-795311.

BMS-795311 Disposal Workflow
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Caption: A flowchart illustrating the key stages for the safe and compliant disposal of BMS-
795311.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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